Ethyl 2-[(2-chloro-6-fluorophenyl)methyl]-5-methylpyrazole-3-carboxylate

• Molecular Formula: C14H14ClFN2O2
• Molecular Weight: 296.72 g/mol
• IUPAC Name: ethyl 2-[(2-chloro-6-fluorophenyl)methyl]-5-methylpyrazole-3-carboxylate
• InChI: InChI=1S/C14H14ClFN2O2/c1-3-20-14(19)13-7-9(2)17-18(13)8-10-11(15)5-4-6-12(10)16/h4-7H,3,8H2,1-2H3
• InChI Key: DBRBWIVNNMCOER-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC(=NN1CC2=C(C=CC=C2Cl)F)C

Description

Ethyl 2-[(2-chloro-6-fluorophenyl)methyl]-5-methylpyrazole-3-carboxylate is a chemical compound used in scientific research. It is commonly known as ECFP or Ro 31-8472. ECFP is a pyrazole derivative that has been studied for its potential use in treating various diseases, including cancer and inflammation.

Mechanism of Action

The mechanism of action of ECFP is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells and the inflammatory response. ECFP has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which play a role in inflammation. ECFP has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
ECFP has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. ECFP has also been shown to have anti-inflammatory effects and may be useful in treating inflammatory diseases such as rheumatoid arthritis and psoriasis. In addition, ECFP has been shown to have neuroprotective effects and may be useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using ECFP in lab experiments is that it has been extensively studied and its mechanism of action is well understood. This makes it a useful tool for studying the growth and proliferation of cancer cells and the inflammatory response. However, one limitation of using ECFP is that it may have off-target effects, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of ECFP. One area of research is the development of more potent and selective inhibitors of COX-2 and HDACs. Another area of research is the identification of biomarkers that can be used to predict the response of cancer cells and inflammatory cells to ECFP. In addition, ECFP may be useful in combination with other drugs for the treatment of cancer and inflammatory diseases. Finally, ECFP may have potential as a diagnostic tool for the early detection of cancer and other diseases.

Synthesis Methods

ECFP can be synthesized using a multi-step process. The first step involves the reaction of 2-chloro-6-fluorobenzaldehyde with methyl hydrazine to form 2-chloro-6-fluorophenyl methyl hydrazine. The second step involves the reaction of the resulting compound with ethyl 2-oxo-4-phenylbutyrate to form ECFP. The final product can be purified using column chromatography.

Scientific Research Applications

ECFP has been studied for its potential use in treating various diseases, including cancer and inflammation. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. ECFP has also been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis and psoriasis. In addition, ECFP has been shown to have neuroprotective effects and may be useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.